Spiro[3.3]heptan-2-ylmethanethiol

• IUPAC Name: spiro[3.3]heptan-2-ylmethanethiol
• InChI: InChI=1S/C8H14S/c9-6-7-4-8(5-7)2-1-3-8/h7,9H,1-6H2
• InChI Key: LKECBHNYMKJBOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC(C2)CS
• Molecular Formula: C8H14S
• Molecular Weight: 142.26 g/mol

Description

Synthesis Analysis

The synthesis of spiro[3.3]heptane-derived compounds has been reported in the literature. The construction of the spirocyclic scaffold involves the ring closure of corresponding 1,3-bis-electrophiles at 1,1-C or 1,1-N bis-nucleophiles.

Future Directions

The spiro[3.3]heptane core, with non-coplanar exit vectors, has been shown to be a saturated benzene bioisostere. This scaffold has been incorporated into various drugs, showing high potency in corresponding biological assays. This suggests potential future directions for the study and application of spiro[3.3]heptane-derived compounds, including spiro[3.3]heptan-2-ylmethanethiol.

Mechanism of Action

Target of Action

Spiro[3.3]heptan-2-ylmethanethiol is a complex organic compound. It’s known that similar spiro compounds have been used in the synthesis of various drugs .

Mode of Action

The specific mode of action of Spiro[3It’s known that spiro[33]heptanes can undergo skeletal reorganization using rhodium (I) catalysts . This reaction proceeds via sequential carbon-carbon bond oxidative addition and β-carbon elimination .

Biochemical Pathways

The spiro[33]heptane core has been shown to be a saturated benzene bioisostere . This suggests that it could potentially interact with biochemical pathways involving benzene rings.

Result of Action

The spiro[33]heptane core has been incorporated into various drugs, suggesting that it could potentially have significant molecular and cellular effects .